Cas no 1805070-83-0 (6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805070-83-0
• MF: C₈H₃F₅INO
• MW: 351.012011766434
• CID: 4895801
• Update Time: 2025-06-20

6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F5INO/c9-7(10)5-1-4(14)3(2-16)6(15-5)8(11,12)13/h1-2,7H
• InChI Key： LJFVTTZLHHXVMU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C(F)(F)F)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805070-83-0) and Its Applications in Modern Chemical Biology

6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde, identified by the CAS number 1805070-83-0, is a highly sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by its unique structural features, including multiple fluorinated substituents and an aldehyde functional group. The strategic placement of these elements imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde consists of a pyridine core substituted with an iodine atom at the 4-position, a difluoromethyl group at the 6-position, and a trifluoromethyl group at the 2-position. The presence of these halogenated groups enhances its reactivity, enabling diverse chemical transformations that are crucial for drug discovery and material science applications. The aldehyde functionality at the 3-position further extends its utility as a versatile building block for constructing more complex molecular architectures.

In recent years, this compound has been extensively explored in the development of novel therapeutic agents. Its unique combination of electronic and steric properties makes it an ideal candidate for modulating biological pathways associated with inflammation, cancer, and infectious diseases. For instance, researchers have leveraged its structural motif to design inhibitors targeting specific enzymes involved in metabolic disorders. The electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups enhances binding affinity to biological targets, while the iodine atom serves as a handle for further functionalization via cross-coupling reactions.

One notable application of 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde is in the synthesis of small-molecule probes for studying protein-protein interactions. Fluorinated compounds are particularly favored in this context due to their ability to enhance metabolic stability and binding specificity. Recent studies have demonstrated its use in generating fluorescent probes that facilitate high-throughput screening of drug candidates. The aldehyde group also allows for conjugation with biomolecules such as peptides and antibodies, expanding its utility in targeted therapy approaches.

The pharmaceutical industry has been particularly interested in derivatives of this compound for their potential as antiviral and anticancer agents. The fluorinated substituents contribute to improved pharmacokinetic profiles by enhancing lipophilicity and reducing susceptibility to enzymatic degradation. Additionally, the iodine atom enables palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex drug scaffolds. For example, researchers have utilized this compound to synthesize kinase inhibitors that exhibit potent activity against resistant cancer mutations.

Advances in synthetic methodologies have further streamlined the utilization of 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde in medicinal chemistry. Modern techniques such as transition-metal-catalyzed coupling reactions and flow chemistry have enabled scalable production under mild conditions. These innovations have not only reduced costs but also improved yields, making it more accessible for industrial applications. Moreover, computational modeling has been employed to optimize its derivatives for enhanced efficacy and reduced toxicity.

The agrochemical sector has also benefited from the versatility of this compound. Its structural features make it a suitable precursor for developing novel pesticides with improved environmental profiles. By incorporating fluorinated groups, agrochemicals derived from 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde exhibit enhanced stability while maintaining high efficacy against pests. This aligns with global efforts to develop sustainable agricultural solutions that minimize ecological impact.

Future research directions may explore its potential in materials science, particularly in designing advanced polymers and liquid crystals with tailored electronic properties. The presence of multiple halogen atoms suggests compatibility with techniques such as polymerization-induced self-assembly (PISA), which could yield novel materials with applications in optoelectronics and energy storage.

In conclusion, 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805070-83-0) represents a cornerstone compound in modern chemical biology and pharmaceutical innovation. Its unique structural attributes and reactivity profile have positioned it as a critical intermediate in drug discovery, diagnostic imaging, and material science applications. As research continues to uncover new methodologies for leveraging its potential, this compound is poised to remain at the forefront of scientific advancement across multiple disciplines.